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Compound of Interest

3-Fluoro-5-(trifluoromethyl)phenyl!
Compound Name:

isocyanate

cat. No.: B1335913

An In-depth Technical Guide to the Safe Handling of 3-Fluoro-5-(trifluoromethyl)phenyl
isocyanate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Fluoro-5-
(trifluoromethyl)phenyl isocyanate (CAS No: 302912-19-2), a chemical intermediate used in
laboratory and manufacturing settings.[1] Due to its hazardous properties, strict adherence to
safety protocols is essential to minimize risks to personnel and the environment.

Hazard Identification and Classification

3-Fluoro-5-(trifluoromethyl)phenyl isocyanate is classified as a hazardous substance.[1][2]
The primary routes of exposure are inhalation, skin contact, and ingestion. It is harmful if
swallowed, in contact with skin, or if inhaled.[1][2] This chemical causes skin and serious eye
irritation, and may lead to allergic skin reactions or asthma-like symptoms if inhaled.[1][2] It
may also cause respiratory irritation.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]
) o H315: Causes skin irritation[1]
Skin Irritation Category 2 2]
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation[1][2]
H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled[1][2]
) L H317: May cause an allergic
Skin Sensitization Category 1 ] ]
skin reaction[1][2]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][2]

The signal word for this chemical is Danger.[1][2]

Physical and Chemical Properties

Understanding the physical properties of this compound is crucial for safe handling and

storage.

Table 2: Physical and Chemical Data
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Property Value

CAS Number 302912-19-2[1]

Molecular Formula C8H3F4NOI2]

Molecular Weight 205.11 g/mol [2]

Appearance Liquid

Boiling Point 164 °C (lit.)

Density 1.423 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.446 (lit.)

Flash Point 110 °C (230.0 °F) - closed cup

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent exposure and accidents.

Handling Protocols

Always work in a well-ventilated area, preferably under a chemical fume hood.

e Avoid breathing vapors, mists, or gas.[1][2]

e Avoid contact with skin, eyes, and clothing.[1]

o Wear appropriate personal protective equipment (PPE) as detailed in Section 5.[1][2]
e Wash hands and any exposed skin thoroughly after handling.[1][2]

o Contaminated work clothing should not be allowed out of the workplace.[3]

 Remove contaminated clothing and wash it before reuse.
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Preparation

Review Safety Data Sheet (SDS)

Ensure Fume Hood is Operational

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Chemical Handling

Work Exclusively Inside
Chemical Fume Hood

Handle with Care:
Avoid Inhalation & Contact

Keep Container Tightly Closed
When Not in Use

l

Post-Handling

Decontaminate Work Surfaces

'

Dispose of Waste in
Designated Hazardous Waste Container

'

Store Chemical in a Cool,
Dry, Well-Ventilated Area

'

Remove PPE and Wash
Hands Thoroughly

Click to download full resolution via product page
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Caption: Standard workflow for safely handling 3-Fluoro-5-(trifluoromethyl)phenyl
isocyanate.

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[1]

o Keep the container tightly closed when not in use.[1]

o Store locked up.

 Recommended storage temperature is 2-8°C.

o This material is moisture-sensitive; store under an inert gas if possible.
o Keep away from heat, sparks, open flames, and hot surfaces.[4]

First Aid Measures

In case of exposure, immediate action is required. Always show the safety data sheet to the
attending medical professional.[1]

Table 3: First Aid Procedures
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Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is
difficult or stops, provide artificial respiration or

oxygen. Consult a physician immediately.[1][3]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water. Consult

a physician immediately.[1]

Eye Contact

Rinse cautiously and thoroughly with water for
several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

Consult a physician immediately.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor immediately.[1]

Exposure Controls and Personal Protection

Engineering Controls

o Ventilation: Use process enclosures, local exhaust ventilation, or other engineering controls

to maintain airborne levels below recommended exposure limits.[5]

o Safety Equipment: A safety shower and eye bath should be readily available in the

immediate work area.[1][5]

Personal Protective Equipment (PPE)

Table 4: Recommended Personal Protective Equipment
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Protection Type Specification

Wear chemical safety goggles and/or a face

Eye/Face Protection )
shield.[1][5][6]

Wear appropriate protective gloves (e.g., Butyl
Skin Protection rubber, Nitrile rubber) and clothing to prevent

skin exposure.[1][5]

If ventilation is inadequate, use a NIOSH/MSHA
) ) or European Standard EN 149 approved
Respiratory Protection ) ) ] ]
respirator with an appropriate filter (e.g., type

ABEK).[7]

Accidental Release Measures

In the event of a spill, follow these emergency procedures to mitigate the hazard.

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment, including respiratory protection, to avoid breathing vapors and prevent
contact with the substance.[1] Ensure adequate ventilation.[1]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains, surface water, or ground water systems.[1]

o Containment and Cleanup: Cover the spill with a suitable non-flammable absorbent material
(e.g., sand, earth, vermiculite).[1][8] Collect the absorbed material and place it in a suitable,
labeled container for disposal as hazardous waste.[8] Wash the spill site after material
pickup is complete.[1]
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Spill Detected

Assess Situation
(Size & Location of Spill)

l

Evacuate Immediate Area
Alert Others

Don Full PPE
(Respirator, Gloves, Goggles, Suit)

Ensure Adequate Ventilation

Contain Spill with Inert
Absorbent Material

Carefully Collect Absorbed Material
into Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste According
to Regulations

Incident Reported & Area Safe

Click to download full resolution via product page

Caption: Emergency workflow for responding to an accidental spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1] For large fires, water spray, fog, or alcohol-resistant foam is
recommended.[9]

e Special Hazards: During a fire, irritating and toxic gases such as carbon oxides, nitrogen
oxides (NOXx), and hydrogen fluoride may be generated.[1] Vapors are heavier than air and
may spread along floors.[1]

» Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.[1][5]

» Further Information: Cool containers exposed to fire with water spray to prevent them from
exploding.[1]

Toxicological Information

The toxicological properties of this substance have not been fully investigated.[5] However,
available data indicates it is harmful through oral, dermal, and inhalation routes.[1] It is a known
skin and eye irritant and can cause sensitization of the skin and respiratory system.[1][2]

Note on Experimental Protocols: This guide is based on information from publicly available
Safety Data Sheets. The detailed experimental methodologies used to generate the underlying
toxicological data (e.g., LD50, LC50 studies) are not provided in these sources and are
typically conducted under specific laboratory-controlled conditions according to international
guidelines (e.g., OECD Test Guidelines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Fluoro-5-(trifluoromethyl)phenyl isocyanate safety and
handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335913#3-fluoro-5-trifluoromethyl-phenyl-
isocyanate-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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